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Abstract

This document provides a summary of the currently available information regarding the
solubility and stability of NC-174, a trisubstituted guanidine derivative identified as a high-
potency synthetic sweetener. Due to the limited availability of public data, this guide is based
on information from chemical suppliers and general scientific principles for related compounds.
Comprehensive experimental data on solubility in various solvents and under different pH
conditions, as well as detailed stability profiles, are not publicly accessible at this time. This
guide will be updated as more information becomes available.

Introduction

NC-174, also known by its chemical name 1-benzhydryl-3-(4-cyanophenyl)guanidine acetate
and CAS number 138460-25-0, is a synthetic compound recognized for its potent sweetening
properties. Its guanidinium functional group is a key structural feature that influences its
physicochemical characteristics. Understanding the solubility and stability of NC-174 is crucial
for its application in research and development, particularly in areas such as taste receptor
studies and formulation development.

Solubility Profile
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Quantitative solubility data for NC-174 in a range of aqueous and organic solvents is not
extensively documented in publicly available literature. The information that is available is
primarily from suppliers.

Table 1: Reported Solubility of NC-174

Solvent Solubility Notes

Specific concentration and

DMSO Soluble
temperature are not reported.

Experimental Protocol: General Method for Solubility Determination

While a specific protocol for NC-174 is unavailable, a typical method for determining the
solubility of a compound involves the following steps:

» Preparation of Saturated Solution: An excess amount of the compound is added to a known
volume of the solvent in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Solid: The saturated solution is filtered or centrifuged to remove
any undissolved solid.

e Quantification: The concentration of the dissolved compound in the clear supernatant is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Logical Workflow for Solubility Assessment
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NC-174 Sample
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of NC-
174]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677926#nc-174-solubility-and-stability-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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